N-(2-chlorobenzyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide

• CAS RN: 1021226-00-5
• Molecular Formula: C20H15ClN4O2S3
• Molecular Weight: 475
• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[(7-oxo-3-phenyl-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H15ClN4O2S3/c21-14-9-5-4-6-12(14)10-22-15(26)11-29-19-23-17-16(18(27)24-19)30-20(28)25(17)13-7-2-1-3-8-13/h1-9H,10-11H2,(H,22,26)(H,23,24,27)
• InChI Key: NGMJWCURBBKZHO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C3=C(C(=O)NC(=N3)SCC(=O)NCC4=CC=CC=C4Cl)SC2=S
• solubility: not available

Description

N-(2-chlorobenzyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H15ClN4O2S3 and its molecular weight is 475. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-((7-oxo-3-phenyl-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has shown that compounds related to thiazolo[4,5-d]pyrimidin derivatives are synthesized through various chemical reactions, aiming to explore their structural and functional properties. For example, Aly, Abu-Zied, and Gaafar (2008) reported on the facile syntheses of thieno[2,3-d]pyrimidine derivatives, highlighting methods that could potentially apply to the synthesis of the compound (Aly, Abu-Zied, & Gaafar, 2008). Similarly, the work by Janardhan et al. (2014) on the synthesis of fused thiazolo[3,2-a]pyrimidinones provides insight into the chemical routes that may be relevant for crafting such complex molecules (Janardhan, Srinivas, Rajitha, & Péter, 2014).

Biological Activities

Thiazolo[4,5-d]pyrimidin derivatives have been studied for various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, Kerru et al. (2019) synthesized novel thienopyrimidine linked rhodanine derivatives and evaluated their antimicrobial activity, showcasing the therapeutic potential of thiazolo[4,5-d]pyrimidin derivatives (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019). Similarly, Hafez and El-Gazzar (2017) investigated the antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, highlighting the potential anticancer applications of such compounds (Hafez & El-Gazzar, 2017).